Cas no 1804745-36-5 (Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804745-36-5
• MF: C₁₁H₉F₅INO₃
• MW: 425.090553045273
• CID: 4813798
• Update Time: 2025-06-08

Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H9F5INO3/c1-2-20-7(19)4-5-3-6(17)18-8(10(12)13)9(5)21-11(14,15)16/h3,10H,2,4H2,1H3
• InChI Key： BOFUMHADENBQJD-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C(F)F)=N1)OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804745-36-5)

The compound Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804745-36-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl, iodo, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate has surged, driven by advancements in drug discovery and sustainable agriculture. The incorporation of fluorine atoms enhances the compound's metabolic stability and bioavailability, addressing key challenges in modern medicinal chemistry. This aligns with the growing trend of fluorine in drug design, a topic frequently searched in academic and industrial circles.

The synthetic versatility of CAS No. 1804745-36-5 is another area of interest. Its iodo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex molecular architectures. This property makes it a sought-after building block in organofluorine chemistry, a field gaining traction due to its environmental and economic benefits.

From an industrial perspective, Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic systems to optimize its production, minimizing waste and energy consumption. This resonates with global initiatives to reduce the carbon footprint of chemical manufacturing, a hot topic in both scientific literature and public discourse.

Analytical characterization of CAS No. 1804745-36-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, ensuring its suitability for high-value applications. The rise of AI-assisted molecular analysis has further streamlined this process, attracting attention from tech-savvy chemists and startups.

In summary, Ethyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate represents a cutting-edge example of how tailored molecular design can address contemporary challenges in healthcare and agriculture. Its multifaceted utility underscores the importance of continued investment in fluorinated heterocycles and synthetic methodology development, areas poised to shape the future of chemical innovation.